Cas no 35816-31-0 (1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose)

• Product Name: 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose
• CAS No: 35816-31-0
• MF: C₁₄H₁₉ClO₉
• MW: 366.748264551163
• CID: 5041585
• Update Time: 2025-07-01

1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• .alpha.-D-Glucopyranose, 6-chloro-6-deoxy-, tetraacetate
• 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxyhexopyranose #
• 6-Chloro-6-deoxy-alpha-D-glucopyranose 1,2,3,4-tetraacetate
• alpha-D-Glucopyranose, 6-chloro-6-deoxy-, tetraacetate
• 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose

• Inchi： 1S/C14H19ClO9/c1-6(16)20-11-10(5-15)24-14(23-9(4)19)13(22-8(3)18)12(11)21-7(2)17/h10-14H,5H2,1-4H3/t10-,11-,12+,13-,14+/m1/s1
• InChI Key： NABBGXLHIWQTIZ-RGDJUOJXSA-N
• SMILES： ClC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](OC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 366.072
• Monoisotopic Mass: 366.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114

Additional information on 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose

Introduction to 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose (CAS No. 35816-31-0)

1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose, identified by its Chemical Abstracts Service (CAS) number 35816-31-0, is a significant intermediate in the field of organic chemistry and pharmaceutical synthesis. This compound belongs to the class of glycosides and exhibits remarkable reactivity due to its acetylated and chlorinated sugar backbone. Its structural features make it a valuable building block for the development of various bioactive molecules, particularly in the realm of drug discovery and carbohydrate chemistry.

The structure of 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose is characterized by a pyranose ring system with acetyl groups attached to the 1, 2, 3, and 4 positions, enhancing its stability and functionality. The presence of a chlorine atom at the 6-position introduces electrophilic centers, facilitating further chemical modifications. This dual functionality—acetylation and chlorination—makes the compound highly versatile in synthetic chemistry.

In recent years, there has been growing interest in glycosylated compounds due to their diverse biological activities. 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose serves as a crucial precursor in the synthesis of glycoside derivatives that are being explored for their potential therapeutic effects. For instance, modifications of this scaffold have been investigated in the development of antibacterial agents, where glycoside conjugates exhibit enhanced efficacy against resistant strains.

One of the most compelling aspects of 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose is its role in carbohydrate-based drug design. Researchers have leveraged its reactive sites to create novel analogs with improved pharmacokinetic properties. A notable study published in 2022 demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity, making them promising candidates for treating chronic inflammatory diseases. The study highlighted how strategic modifications at the acetylated and chlorinated positions could modulate biological responses.

The synthetic utility of 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose extends beyond medicinal chemistry. It is also employed in carbohydrate research to probe enzyme mechanisms and develop synthetic methodologies for complex oligosaccharides. The compound’s stability under various reaction conditions allows chemists to explore novel glycosylation pathways that could revolutionize the synthesis of glycoproteins and glycolipids.

Recent advancements in computational chemistry have further enhanced our understanding of how modifications on the sugar core influence biological activity. Molecular modeling studies indicate that subtle changes in acetylation patterns or chlorine substitution can significantly alter binding affinity to target proteins. This insight has guided the rational design of next-generation carbohydrate-based therapeutics.

In addition to its pharmaceutical applications, 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose finds utility in materials science. Researchers are investigating its potential as a precursor for functional polymers with carbohydrate moieties embedded within their backbones. These materials could find applications in biodegradable coatings or as scaffolds for tissue engineering.

The chemical reactivity of this compound allows for diverse functionalization strategies. For example, hydrolysis of acetyl groups can restore the free hydroxyl functionality of the sugar ring, enabling further derivatization into other glycosides or polysaccharides. Similarly, nucleophilic substitution at the 6-chloro position can introduce new substituents with tailored properties.

Industrial-scale production of 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose has been optimized to ensure high purity and yield. Advances in catalytic methods have reduced reliance on harsh reagents while maintaining efficiency. This improvement aligns with global trends toward sustainable chemical manufacturing practices.

The future prospects for 1,2,3,4-Tetra-O-acetyl-6-chloro-6-deoxy-α-D-glucopyranose are promising as new methodologies emerge in synthetic biology and chemical engineering. Its versatility as a scaffold ensures continued relevance across multiple disciplines—from drug discovery to materials science—underscoring its importance as a fundamental building block.